Reversible hydrocarbon/perfluorocarbon phase-switching of [Ru(bipy)3]2+ driven by supramolecular heteromeric fluorous carboxylate–carboxylic acid H-bond interactions†‡

Chemical Communications Pub Date: 2011-06-22 DOI: 10.1039/C1CC12641E

Abstract

The Ru(bipy)3 dication is efficiently and reversibly transferred into perfluorocarbons due to the formation of a highly fluorophillic hydrogen-bonded fluorous carboxylate–carboxylic acid counter-anion, whilst retaining key luminescence and photosensitizer characteristics, for example in singlet oxygen production.

Graphical abstract: Reversible hydrocarbon/perfluorocarbon phase-switching of [Ru(bipy)3]2+ driven by supramolecular heteromeric fluorous carboxylate–carboxylic acid H-bond interactions
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